Cas no 451-94-5 (Benzoic acid, 4-(decyloxy)-3-fluoro-)

• Product Name: Benzoic acid, 4-(decyloxy)-3-fluoro-
• CAS No: 451-94-5
• MF: C₁₇H₂₅FO₃
• MW: 296.377009153366
• CID: 1516787
• Update Time: 2024-08-23

Benzoic acid, 4-(decyloxy)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(decyloxy)-3-fluoro-

• Inchi： 1S/C17H25FO3/c1-2-3-4-5-6-7-8-9-12-21-16-11-10-14(17(19)20)13-15(16)18/h10-11,13H,2-9,12H2,1H3,(H,19,20)
• InChI Key： XVICHYQFMAVOKG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OCCCCCCCCCC)C(F)=C1

Computed Properties

• Exact Mass: 296.17885

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 408.9±25.0 °C(Predicted)
• PSA: 46.53
• pka: 4.14±0.10(Predicted)